Cas no 122151-36-4 (1-Propanol, 2-[(4-methoxyphenyl)methoxy]-, (2S)-)

1-Propanol, 2-[(4-methoxyphenyl)methoxy]-, (2S)- structure
122151-36-4 structure
Product Name:1-Propanol, 2-[(4-methoxyphenyl)methoxy]-, (2S)-
CAS No:122151-36-4
MF:C11H16O3
MW:196.242943763733
CID:1213749
PubChem ID:14373639
Update Time:2025-04-20

1-Propanol, 2-[(4-methoxyphenyl)methoxy]-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 2-[(4-methoxyphenyl)methoxy]-, (2S)-
    • (S)-2-O-(4'-methoxybenzyl)propan-1,2-diol
    • SCHEMBL13410636
    • (S)-2-((4-methoxybenzyl)oxy)propan-1-ol
    • DB-389063
    • 122151-36-4
    • Inchi: 1S/C11H16O3/c1-9(7-12)14-8-10-3-5-11(13-2)6-4-10/h3-6,9,12H,7-8H2,1-2H3/t9-/m0/s1
    • InChI Key: YSZPXCZNHLUZKX-VIFPVBQESA-N
    • SMILES: O(CC1C=CC(=CC=1)OC)[C@@H](C)CO

Computed Properties

  • Exact Mass: 196.109944368g/mol
  • Monoisotopic Mass: 196.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69000
  • LogP: 1.59260
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